Cas no 1798422-17-9 ((E)-3-(1,3-benzodioxol-5-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide)

• Product Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide
• CAS No: 1798422-17-9
• MF: C₂₀H₂₀N₄O₃
• MW: 364.397804260254
• CID: 5375150
• Update Time: 2025-08-03

(E)-3-(1,3-benzodioxol-5-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1,3-benzodioxol-5-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide

• Inchi： 1S/C20H20N4O3/c1-14-9-19-22-11-16(12-24(19)23-14)3-2-8-21-20(25)7-5-15-4-6-17-18(10-15)27-13-26-17/h4-7,9-12H,2-3,8,13H2,1H3,(H,21,25)/b7-5+
• InChI Key： IEXVTPGYSGVZPA-FNORWQNLSA-N
• SMILES： C(NCCCC1=CN2N=C(C)C=C2N=C1)(=O)/C=C/C1=CC=C2OCOC2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (E)-3-(1,3-benzodioxol-5-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide

Comprehensive Analysis of (E)-3-(1,3-benzodioxol-5-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide (CAS 1798422-17-9)

The compound (E)-3-(1,3-benzodioxol-5-yl)-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]prop-2-enamide (CAS 1798422-17-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This molecule combines a benzodioxole moiety with a pyrazolopyrimidine scaffold, creating a hybrid structure that exhibits intriguing biological activity. Researchers are particularly interested in its potential as a modulator of specific enzymatic pathways, making it a subject of intense study in drug discovery programs.

One of the most searched questions about this compound relates to its structure-activity relationship (SAR). The E-configuration of the propenamide chain appears crucial for maintaining optimal molecular interactions with target proteins. The 1,3-benzodioxole group contributes to the compound's metabolic stability, while the 2-methylpyrazolo[1,5-a]pyrimidine moiety provides key hydrogen bonding capabilities. These structural elements combine to create a molecule with balanced lipophilicity and polarity, factors that are frequently discussed in modern medicinal chemistry optimization strategies.

Recent literature highlights the growing importance of heterocyclic compounds in addressing various health challenges, and this molecule fits perfectly into this trend. Its pyrazolopyrimidine core is particularly noteworthy as this scaffold appears in several clinically approved drugs. The presence of both hydrogen bond donors and acceptors in the structure makes it an interesting candidate for protein-ligand interaction studies, a hot topic in current computational chemistry and drug design research.

The synthesis of 1798422-17-9 typically involves multiple steps, with the key transformation being the formation of the enamide functionality. This synthetic approach has been optimized to achieve good yields while maintaining high purity standards. Analytical characterization of this compound often employs advanced techniques such as LC-MS and NMR spectroscopy, which are commonly searched topics among chemistry professionals. The compound's stability under various conditions has also been a subject of investigation, particularly regarding its behavior in different pH environments and solvent systems.

From a pharmacokinetic perspective, preliminary studies suggest that the molecule demonstrates favorable ADME properties, another highly searched term in pharmaceutical research. The benzodioxole moiety may contribute to improved membrane permeability, while the overall molecular weight and polar surface area fall within ranges typically associated with good bioavailability. These characteristics make it an attractive lead compound for further optimization in drug development programs.

In the context of current research trends, this compound aligns well with the growing interest in targeted therapies and precision medicine. Its specific structural features suggest potential applications in addressing conditions where modulation of particular signaling pathways is desired. Researchers are particularly interested in exploring its potential interactions with kinase domains, a topic that consistently ranks high in scientific literature searches.

The commercial availability of 1798422-17-9 has made it accessible to research institutions worldwide, facilitating broader investigation into its properties. Suppliers typically provide detailed certificates of analysis, including information about HPLC purity and residual solvent content, addressing common quality concerns among researchers. Proper storage conditions, typically at -20°C in anhydrous environments, are emphasized to maintain compound integrity.

Future research directions for this compound likely include more extensive biological screening and structure optimization studies. The scientific community continues to show strong interest in developing novel compounds with improved target selectivity and reduced off-target effects, both of which are trending topics in pharmaceutical research. As understanding of this compound's mechanism of action deepens, it may serve as a valuable tool compound or potentially progress further along the drug development pipeline.

From a safety perspective, standard laboratory precautions are recommended when handling this material, consistent with general practices for research chemicals. While not classified as hazardous under current regulations, proper personal protective equipment and engineering controls should always be employed, reflecting the growing emphasis on laboratory safety in research institutions worldwide.

The patent landscape surrounding compounds with similar structures suggests active interest from pharmaceutical companies, indicating the potential commercial significance of this research area. Intellectual property considerations are increasingly important in drug discovery, making this another relevant aspect for researchers investigating 1798422-17-9 and related compounds.